Cas no 946198-89-6 (tert-butyl 3-chloro-8-thia-4,6,11-triazatricyclo[7.4.0.02,?]trideca-1(9),2(7),3,5-tetraene-11-carboxylate)

tert-butyl 3-chloro-8-thia-4,6,11-triazatricyclo[7.4.0.02,?]trideca-1(9),2(7),3,5-tetraene-11-carboxylate structure
946198-89-6 structure
Product Name:tert-butyl 3-chloro-8-thia-4,6,11-triazatricyclo[7.4.0.02,?]trideca-1(9),2(7),3,5-tetraene-11-carboxylate
CAS No:946198-89-6
MF:C14H16ClN3O2S
MW:325.813740730286
MDL:MFCD09754437
CID:1034980
PubChem ID:49788563
Update Time:2024-10-25

tert-butyl 3-chloro-8-thia-4,6,11-triazatricyclo[7.4.0.02,?]trideca-1(9),2(7),3,5-tetraene-11-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-chloro-5,6-dihydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(8H)-carboxylate
    • tert-butyl 4-chloro-6,8-dihydro-5H-pyrido[2,3]thieno[2,4-d]pyrimidine-7-carboxylate
    • 4-Chloro-5,8-dihydro-6H-9-thia-1,3,7-triaza-fluorene-7-carboxylic acid tert-butyl ester
    • tert-butyl 4-chloro-5,8-dihydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(6H)-carboxylate
    • Pyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(6H)-carboxylic acid, 4-chloro-5,8-dihydro-, 1,1-dimethylethyl ester
    • GIBDUINSURSICA-UHFFFAOYSA-N
    • FCH1626927
    • tert-butyl 4-c
    • 1,1-Dimethylethyl 4-chloro-5,8-dihydropyrido[4′,3′:4,5]thieno[2,3-d]pyrimidine-7(6H)-carboxylate (ACI)
    • tert-Butyl 4-chloro-5,8-dihydropyrido[4′,3′:4,5]thieno[2,3-d]pyrimidine-7(6H)-carboxylate
    • tert-butyl 3-chloro-8-thia-4,6,11-triazatricyclo[7.4.0.02,?]trideca-1(9),2(7),3,5-tetraene-11-carboxylate
    • tert-butyl 4-chloro-5,6-dihydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(8H)-carboxylate7(6H)-carboxylic acid
    • MFCD09754437
    • 4-Chloro-5,8-dihydro-pyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(6H)-carboxylic acid, 1,1-dimethylethyl ester
    • tert-butyl 3-chloro-8-thia-4,6,11-triazatricyclo[7.4.0.02,]trideca-1(9),2(7),3,5-tetraene-11-carboxylate
    • tert-butyl 3-chloro-8-thia-4,6,11-triazatricyclo[7.4.0.0^{2,7]trideca-1(9),2(7),3,5-tetraene-11-carboxylate
    • SY100195
    • tert-Butyl 4-chloro-5,6-dihydropyrido[4,3:4,5]thieno[2,3-d]pyrimidine-7(8H)-carboxylate
    • tert-Butyl4-chloro-5,6-dihydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(8H)-carboxylate
    • tert-butyl 3-chloro-8-thia-4,6,11-triazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene-11-carboxylate
    • SCHEMBL937868
    • 4-chloro-5,8-dihydro-6H-pyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7-carboxylic acid tert-butyl ester
    • AKOS016015090
    • AS-36046
    • F2108-0223
    • SB40815
    • CS-0048309
    • 7-Boc-4-chloro-5,6,7,8-tetrahydropyrido[4 inverted exclamation mark ,3 inverted exclamation mark :4,5]thieno[2,3-d]pyrimidine
    • TERT-BUTYL 3-CHLORO-8-THIA-4,6,11-TRIAZATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2,4,6-TETRAENE-11-CARBOXYLATE
    • DTXSID50678551
    • tert-butyl 3-chloro-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraene-11-carboxylate
    • 946198-89-6
    • WMB19889
    • EN300-643028
    • MDL: MFCD09754437
    • Inchi: 1S/C14H16ClN3O2S/c1-14(2,3)20-13(19)18-5-4-8-9(6-18)21-12-10(8)11(15)16-7-17-12/h7H,4-6H2,1-3H3
    • InChI Key: GIBDUINSURSICA-UHFFFAOYSA-N
    • SMILES: O=C(N1CCC2=C(SC3C2=C(Cl)N=CN=3)C1)OC(C)(C)C

Computed Properties

  • Exact Mass: 325.0651756g/mol
  • Monoisotopic Mass: 325.0651756g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.6
  • XLogP3: 3.3

Experimental Properties

  • Color/Form: White to Yellow Solid

tert-butyl 3-chloro-8-thia-4,6,11-triazatricyclo[7.4.0.02,?]trideca-1(9),2(7),3,5-tetraene-11-carboxylate Security Information

tert-butyl 3-chloro-8-thia-4,6,11-triazatricyclo[7.4.0.02,?]trideca-1(9),2(7),3,5-tetraene-11-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AstaTech
52333-0.25/G
TERT-BUTYL 4-CHLORO-5,6-DIHYDROPYRIDO[4',3':4,5]THIENO[2,3-D]PYRIMIDINE-7(8H)-CARBOXYLATE
946198-89-6 97%
0.25/G
$73 2022-03-01
AstaTech
52333-1/G
TERT-BUTYL 4-CHLORO-5,6-DIHYDROPYRIDO[4',3':4,5]THIENO[2,3-D]PYRIMIDINE-7(8H)-CARBOXYLATE
946198-89-6 97%
1/G
$141 2022-03-01
TRC
T135770-50mg
tert-Butyl 4-Chloro-5,6-dihydropyrido[4',3':4,5]thieno[2,3-D]pyrimidine-7(8H)-carboxylate
946198-89-6
50mg
$ 50.00 2022-06-03
TRC
T135770-100mg
tert-Butyl 4-Chloro-5,6-dihydropyrido[4',3':4,5]thieno[2,3-D]pyrimidine-7(8H)-carboxylate
946198-89-6
100mg
$ 65.00 2022-06-03
TRC
T135770-500mg
tert-Butyl 4-Chloro-5,6-dihydropyrido[4',3':4,5]thieno[2,3-D]pyrimidine-7(8H)-carboxylate
946198-89-6
500mg
$ 115.00 2022-06-03
Chemenu
CM151518-5g
tert-butyl 4-chloro-5,8-dihydropyrido[4',3'4,5]thieno[2,3-d]pyrimidine-7(6H)-carboxylate
946198-89-6 95%+
5g
$262 2024-07-19
abcr
AB306568-1 g
tert-Butyl 4-chloro-5,6-dihydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(8H)-carboxylate, 95%; .
946198-89-6 95%
1g
€168.80 2023-04-26
abcr
AB306568-5 g
tert-Butyl 4-chloro-5,6-dihydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(8H)-carboxylate, 95%; .
946198-89-6 95%
5g
€413.60 2023-04-26
abcr
AB306568-10 g
tert-Butyl 4-chloro-5,6-dihydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(8H)-carboxylate, 95%; .
946198-89-6 95%
10g
€709.40 2023-04-26
abcr
AB306568-25 g
tert-Butyl 4-chloro-5,6-dihydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(8H)-carboxylate, 95%; .
946198-89-6 95%
25g
€1,284.90 2022-06-11

tert-butyl 3-chloro-8-thia-4,6,11-triazatricyclo[7.4.0.02,?]trideca-1(9),2(7),3,5-tetraene-11-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine ,  Phosphorus oxychloride Solvents: Sulfolane ;  rt; cooled
1.2 Solvents: Sulfolane ;  2.5 h, 70 °C; 70 °C → rt
1.3 Reagents: Triethylamine ,  Sodium chloride Solvents: Water ;  cooled; 2 h, rt
Reference
Preparation of tricyclic nitrogen heterocyclic compounds and related heteroanalogs for the prevention or treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Triethylamine ;  3 h, 55 - 60 °C
1.2 -
1.3 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
Reference
Design and synthesis of tetrahydropyridothieno[2,3-d]pyrimidine scaffold based epidermal growth factor receptor (EGFR) kinase inhibitors: The role of side chain chirality and Michael acceptor group for maximal potency
Wu, Chia-Hsien; Coumar, Mohane Selvaraj; Chu, Chang-Ying; Lin, Wen-Hsing; Chen, Yi-Rong; et al, Journal of Medicinal Chemistry, 2010, 53(20), 7316-7326

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine ,  Phosphorus oxychloride ;  1.5 h, 56 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 8, 0 °C
Reference
Discovery of novel TNNI3K inhibitor suppresses pyroptosis and apoptosis in murine myocardial infarction injury
Pang, Haiying; Wang, Ning; Chai, Jinlong; Wang, Xiaoyun; Zhang, Yuehua; et al, European Journal of Medicinal Chemistry, 2020, 197,

Production Method 4

Reaction Conditions
1.1 Reagents: Triethylamine ,  Phosphorus oxychloride ;  15 min, 0 °C; 30 min, 0 °C; 2 h, 65 °C
Reference
Preparation of tetrahydropyridothienopyrimidines as antitumor agents
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Dimethylformamide ;  4 h, reflux; cooled
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized, cooled
Reference
Design, synthesis and molecular mechanisms of novel dual inhibitors of heat shock protein 90/phosphoinositide 3-kinase alpha (Hsp90/PI3Kα) against cutaneous melanoma
Qin, Feifei; Wang, Yali; Jiang, Xian; Wang, Yujia; Zhang, Nan; et al, Journal of Enzyme Inhibition and Medicinal Chemistry, 2019, 34(1), 909-926

Production Method 6

Reaction Conditions
1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide ;  4 h, reflux
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized, cooled
Reference
Design, synthesis and biological evaluation of 4-aniline-thieno[2,3-d]pyrimidine derivatives as MNK1 inhibitors against renal cell carcinoma and nasopharyngeal carcinoma
Zhang, Min; Jiang, Li; Tao, Jia; Pan, Zhaoping; He, Mingyao; et al, Bioorganic & Medicinal Chemistry, 2019, 27(11), 2268-2279

Production Method 7

Reaction Conditions
1.1 Reagents: Triethylamine ,  Phosphorus oxychloride ;  0 °C; 3 h, 60 °C
1.2 Reagents: Water
1.3 Reagents: Sodium bicarbonate ;  neutralized
Reference
Preparation of fused bicyclic and tricyclic pyrimidine compounds as tyrosine kinase inhibitors
, United States, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  Phosphorus oxychloride Solvents: Toluene ;  12 h, 80 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7 - 8
Reference
Discovery of novel Akt1 inhibitor induces autophagy associated death in hepatocellular carcinoma cells
Yu, Meng; Zeng, Minghui; Pan, Zhaoping; Wu, Fengbo; Guo, Li; et al, European Journal of Medicinal Chemistry, 2020, 189,

Production Method 9

Reaction Conditions
1.1 Reagents: Triethylamine ,  Phosphorus oxychloride ;  0 °C → 100 °C
Reference
PET probe detecting non-small cell lung cancer susceptible to epidermal growth factor receptor tyrosine kinase inhibitor therapy
Makino, Akira; Miyazaki, Anna; Tomoike, Ayaka ; Kimura, Hiroyuki; Arimitsu, Kenji; et al, Bioorganic & Medicinal Chemistry, 2018, 26(8), 1609-1613

Production Method 10

Reaction Conditions
1.1 Reagents: Triethylamine ,  Phosphorus oxychloride ;  0 °C → 60 °C
Reference
Preparation of tetrahydropyridothienopyrimidine derivatives as nuclear medicine diagnostic imaging agents
, European Patent Organization, , ,

Production Method 11

Reaction Conditions
1.1 Reagents: Triethylamine ,  Phosphorus oxychloride ;  3 h, 60 °C
Reference
Quinazoline and tetrahydropyridothieno[2,3-d]pyrimidine derivatives as irreversible EGFR tyrosine kinase inhibitors: influence of the position 4 substituent
Hamed, Mostafa M.; Abou El Ella, Dalal A.; Keeton, Adam B.; Piazza, Gary A.; Engel, Matthias; et al, MedChemComm, 2013, 4(8), 1202-1207

Production Method 12

Reaction Conditions
Reference
Preparation of tricyclic fused pyrimidine compounds as HER2 inhibitors
, World Intellectual Property Organization, , ,

tert-butyl 3-chloro-8-thia-4,6,11-triazatricyclo[7.4.0.02,?]trideca-1(9),2(7),3,5-tetraene-11-carboxylate Raw materials

tert-butyl 3-chloro-8-thia-4,6,11-triazatricyclo[7.4.0.02,?]trideca-1(9),2(7),3,5-tetraene-11-carboxylate Preparation Products

tert-butyl 3-chloro-8-thia-4,6,11-triazatricyclo[7.4.0.02,?]trideca-1(9),2(7),3,5-tetraene-11-carboxylate Related Literature

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent